
An In-depth Technical Guide to the Boiling Point
of 2-Ethylbutyl Acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethylbutyl acetate

Cat. No.: B155402 Get Quote

This technical guide provides a comprehensive overview of the boiling point of 2-ethylbutyl
acetate, targeting researchers, scientists, and professionals in drug development. The

document presents quantitative data, details on experimental protocols for boiling point

determination, and a visualization of the molecular structure's influence on this key physical

property.

Physicochemical Properties of 2-Ethylbutyl Acetate
2-Ethylbutyl acetate is a clear, colorless liquid with a characteristic fruity odor. It is an ester of

acetic acid and 2-ethylbutanol. Its physical properties are crucial for its handling, application,

and purification in various scientific and industrial processes.

Boiling Point Data
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. This property is a critical parameter for distillation, a primary method for purifying

liquids. The experimental and predicted boiling point data for 2-ethylbutyl acetate are

summarized below.
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Boiling Point (°C) Pressure (mmHg) Data Type Source

160 740 Experimental
Fisher Scientific[1],

Sigma-Aldrich[2][3]

160 - 163 740 Experimental

The Good Scents

Company[4],

Parchem[5],

PubChem[6]

162.5 Not Specified Not Specified
CHEMLYTE

SOLUTIONS[7]

163 Not Specified Not Specified ChemicalBook[8]

64 - 65 20 Experimental
The Good Scents

Company[4]

159.85 760 Not Specified NIST WebBook[9]

Vapor Pressure Data:

Vapor Pressure (mmHg) Temperature (°C)

2.16 25

1.76 20

2.49 25

Experimental Protocols for Boiling Point
Determination
While the specific experimental methods used to determine the cited boiling point values for 2-
ethylbutyl acetate are not detailed in the available literature, the following are standard and

widely accepted techniques for determining the boiling point of organic liquids.

a) Distillation Method
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This is a common and accurate method for determining the boiling point of a liquid.

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure:

The liquid sample (a few milliliters) is placed in the distillation flask along with boiling chips

to ensure smooth boiling.

The apparatus is assembled, and the thermometer bulb is positioned so that its top is level

with the side arm of the distillation flask leading to the condenser. This ensures that the

measured temperature is that of the vapor in equilibrium with the boiling liquid.

The flask is gently heated. As the liquid boils, the vapor rises, surrounds the thermometer

bulb, and then passes into the condenser, where it liquefies and is collected in the

receiving flask.

The temperature is recorded when it becomes constant. This stable temperature is the

boiling point of the liquid at the prevailing atmospheric pressure.

b) Thiele Tube Method

This micro-method is suitable for small sample volumes.

Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a

thermometer, and a heat source.

Procedure:

A small amount of the liquid is placed in the small test tube.

The capillary tube is inverted and placed in the test tube with its open end submerged in

the liquid.

The test tube is attached to the thermometer, and the assembly is placed in the Thiele

tube containing a high-boiling mineral oil.
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The Thiele tube is heated gently. As the temperature rises, air trapped in the capillary tube

expands and escapes as a slow stream of bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the bubbling stops and the liquid just begins to enter the

capillary tube is recorded as the boiling point.

c) Reflux Method

This method also allows for the determination of the boiling point.

Apparatus: A round-bottom flask, a condenser, a thermometer, and a heating source.

Procedure:

The liquid and boiling chips are placed in the round-bottom flask.

The condenser is attached vertically to the flask, and cooling water is circulated through it.

A thermometer is placed in the neck of the flask so that its bulb is in the vapor phase

above the boiling liquid.

The liquid is heated to a gentle boil. The vapor will rise into the condenser, be cooled back

to a liquid, and drip back into the flask.

The stable temperature recorded by the thermometer is the boiling point.

Relationship Between Molecular Structure and
Boiling Point
The boiling point of a molecule is primarily determined by the strength of its intermolecular

forces. For 2-ethylbutyl acetate, these are London dispersion forces and dipole-dipole

interactions.
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2-Ethylbutyl Acetate (C8H16O2)

Intermolecular Forces

Physical Property

CH3-C(=O)O-CH2-CH(CH2CH3)2

London Dispersion Forces

Due to large, non-polar alkyl groups

Dipole-Dipole Interactions

Due to polar ester group (C=O)

High Boiling Point
(160-163 °C)

Click to download full resolution via product page

Caption: Molecular structure's influence on boiling point.
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The relatively large size of the 2-ethylbutyl acetate molecule (C8H16O2) results in significant

London dispersion forces. Furthermore, the presence of the polar ester group creates dipole-

dipole interactions between molecules. Both of these intermolecular forces are relatively strong,

requiring a substantial amount of energy to overcome, which in turn leads to a high boiling

point. The branched structure of the alkyl group may slightly lower the boiling point compared

to a straight-chain isomer due to less efficient packing, which reduces the surface area for

intermolecular contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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